Cas no 1214366-15-0 (6-Fluoro-5-(pyridin-4-yl)picolinic acid)

6-Fluoro-5-(pyridin-4-yl)picolinic acid is a fluorinated heterocyclic compound featuring a pyridine-picolinic acid scaffold, which is of significant interest in pharmaceutical and agrochemical research. The presence of both fluorine and a pyridinyl moiety enhances its potential as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules. Its structural attributes contribute to improved binding affinity and metabolic stability in target applications. The compound is suitable for use in cross-coupling reactions, ligand synthesis, and as a building block for drug discovery. High purity and well-defined chemical properties ensure reproducibility in research and industrial applications.
6-Fluoro-5-(pyridin-4-yl)picolinic acid structure
1214366-15-0 structure
Product Name:6-Fluoro-5-(pyridin-4-yl)picolinic acid
CAS No:1214366-15-0
MF:C11H7FN2O2
MW:218.183885812759
CID:4925575
Update Time:2025-10-19

6-Fluoro-5-(pyridin-4-yl)picolinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-5-(pyridin-4-yl)picolinic acid
    • Inchi: 1S/C11H7FN2O2/c12-10-8(7-3-5-13-6-4-7)1-2-9(14-10)11(15)16/h1-6H,(H,15,16)
    • InChI Key: FBGOIWQWMITOPY-UHFFFAOYSA-N
    • SMILES: FC1C(=CC=C(C(=O)O)N=1)C1C=CN=CC=1

Computed Properties

  • Exact Mass: 218.04915563 g/mol
  • Monoisotopic Mass: 218.04915563 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.1
  • Molecular Weight: 218.18

6-Fluoro-5-(pyridin-4-yl)picolinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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Additional information on 6-Fluoro-5-(pyridin-4-yl)picolinic acid

Introduction to 6-Fluoro-5-(pyridin-4-yl)picolinic acid (CAS No. 1214366-15-0)

6-Fluoro-5-(pyridin-4-yl)picolinic acid (CAS No. 1214366-15-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct molecular structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-Fluoro-5-(pyridin-4-yl)picolinic acid is composed of a picolinic acid core with a fluorine substituent at the 6-position and a pyridine ring at the 5-position. This specific arrangement of functional groups imparts unique physicochemical properties to the molecule, making it an attractive candidate for drug design and development.

Recent studies have highlighted the pharmacological properties of 6-Fluoro-5-(pyridin-4-yl)picolinic acid. One notable area of research involves its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent inhibitory activity against certain kinases, which are key targets in cancer therapy. The selective inhibition of these kinases can lead to reduced tumor growth and improved therapeutic outcomes.

In addition to its anti-cancer properties, 6-Fluoro-5-(pyridin-4-yl)picolinic acid has also shown promise in the treatment of neurodegenerative diseases. Studies have indicated that this compound can modulate the activity of specific receptors in the central nervous system, potentially offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The ability to target these receptors with high selectivity and efficacy is a significant advantage in drug development.

The synthesis of 6-Fluoro-5-(pyridin-4-yl)picolinic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-fluoropicolinonitrile with 4-bromopyridine hydrobromide followed by hydrolysis to yield the final product. This synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

The physicochemical properties of 6-Fluoro-5-(pyridin-4-yl)picolinic acid, such as its solubility, stability, and bioavailability, have been thoroughly investigated. These properties are crucial for optimizing its use in pharmaceutical formulations. For example, its good solubility in polar solvents facilitates its incorporation into various drug delivery systems, enhancing its therapeutic efficacy.

Clinical trials involving 6-Fluoro-5-(pyridin-4-yl)picolinic acid-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results have been encouraging, with several compounds showing favorable pharmacokinetic profiles and minimal side effects. These findings underscore the potential of this compound as a valuable therapeutic agent.

In conclusion, 6-Fluoro-5-(pyridin-4-yl)picolinic acid (CAS No. 1214366-15-0) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents targeting various diseases. Ongoing research and clinical trials will further elucidate its potential and pave the way for its use in clinical practice.

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